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Compound of Interest

Compound Name:
4-[(Ethylsulfonyl)amino]benzoic

acid

Cat. No.: B045992 Get Quote

AN-HPLC-001

Abstract
This application note details a robust High-Performance Liquid Chromatography (HPLC)

method for the quantitative analysis of 4-[(Ethylsulfonyl)amino]benzoic acid. The protocol is

designed for researchers, scientists, and professionals in drug development and quality control.

The method utilizes reversed-phase chromatography with UV detection, providing a reliable

and reproducible approach for the determination of purity and concentration of this compound.

Introduction
4-[(Ethylsulfonyl)amino]benzoic acid is a chemical compound with potential applications in

pharmaceutical research and development. Accurate and precise analytical methods are

crucial for its characterization, quality control, and stability testing. This document provides a

comprehensive HPLC protocol for the analysis of 4-[(Ethylsulfonyl)amino]benzoic acid,

including instrumentation, reagent preparation, experimental procedures, and data analysis.

Chemical Properties
IUPAC Name: 4-[(Ethylsulfonyl)amino]benzoic acid

CAS Number: 116855-56-2[1][2]
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Molecular Formula: C9H11NO4S[2]

Molecular Weight: 229.25 g/mol [2]

Predicted pKa: 4.09 ± 0.10[1]

Melting Point: 121 °C[1][2]

Predicted Boiling Point: 415.0 ± 47.0 °C[1][2]

Predicted Density: 1.442 ± 0.06 g/cm³[1]

Experimental Protocol
This protocol is based on established principles of reversed-phase HPLC for acidic aromatic

compounds.

HPLC system with a quaternary or binary pump, autosampler, column oven, and UV-Vis

detector.

C18 reversed-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size).

Analytical balance.

Volumetric flasks, pipettes, and other standard laboratory glassware.

Syringe filters (0.45 µm).

HPLC grade Acetonitrile (ACN).

HPLC grade Methanol (MeOH).

HPLC grade water.

Formic acid (or Trifluoroacetic acid).

4-[(Ethylsulfonyl)amino]benzoic acid reference standard.

Mobile Phase A (Aqueous): 0.1% Formic acid in water.
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Mobile Phase B (Organic): 0.1% Formic acid in Acetonitrile.

Diluent: Acetonitrile/Water (50:50, v/v).

Standard Stock Solution (1 mg/mL): Accurately weigh approximately 10 mg of 4-
[(Ethylsulfonyl)amino]benzoic acid reference standard and dissolve it in 10 mL of diluent.

Working Standard Solution (0.1 mg/mL): Dilute 1 mL of the Standard Stock Solution to 10 mL

with the diluent.

A gradient elution is recommended to ensure good separation and peak shape.

Parameter Value

Column C18, 4.6 x 150 mm, 5 µm

Mobile Phase
A: 0.1% Formic Acid in Water; B: 0.1% Formic

Acid in Acetonitrile

Gradient

0-2 min: 10% B; 2-15 min: 10-90% B; 15-18

min: 90% B; 18-20 min: 10% B; 20-25 min: 10%

B

Flow Rate 1.0 mL/min

Column Temperature 30 °C

Detection UV at 254 nm

Injection Volume 10 µL

Run Time 25 minutes

Accurately weigh the sample containing 4-[(Ethylsulfonyl)amino]benzoic acid, dissolve it in

the diluent to achieve a theoretical concentration of 0.1 mg/mL, and filter through a 0.45 µm

syringe filter before injection.

Data Presentation
The following table summarizes the expected quantitative data for the HPLC analysis of 4-
[(Ethylsulfonyl)amino]benzoic acid. These values are typical and may vary depending on the
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specific instrumentation and experimental conditions.

Parameter Expected Value

Retention Time (RT) ~ 8-12 min

Tailing Factor ≤ 1.5

Theoretical Plates > 2000

Linearity (r²) ≥ 0.999

Limit of Detection (LOD) ~ 0.1 µg/mL

Limit of Quantitation (LOQ) ~ 0.3 µg/mL

System Suitability
Before sample analysis, perform at least five replicate injections of the Working Standard

Solution. The system is deemed suitable for use if the following criteria are met:

The relative standard deviation (RSD) of the peak area is ≤ 2.0%.

The tailing factor is ≤ 1.5.

The number of theoretical plates is > 2000.

Visualizations
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Caption: Workflow for the HPLC analysis of 4-[(Ethylsulfonyl)amino]benzoic acid.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b045992?utm_src=pdf-body-img
https://www.benchchem.com/product/b045992?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045992?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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